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Get Quote

The table below summarizes the key biochemical characteristics of ARP-100:

Attribute

Description

Primary Target

Mechanism of Action

Key Biological Effect

CAS Number

Molecular Formula

Molecular Weight

Matrix Metalloproteinase-2 (MMP-2) [1] [2] [3]

Selective inhibition; interacts with the S1' pocket of MMP-2 [1] [4]

Shows anti-invasive properties in in vitro cell invasion assays [2] [3]

704888-90-4 [1] [3] [4]

C17H20N20sS [1] [2] [4]

364.42 g/mol [1] [2] [4]

Selectivity and Potency Data

ARP-100 is designed for high selectivity towards MMP-2 over other closely related MMPs. The following

table details its inhibitory activity (ICso) across different MMP family members, based on cell-free assay

data [1][2] [3]:
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Matrix Metalloproteinase (MMP) ICso0 Value
MMP-2 12 nM
MMP-9 200 nM
MMP-3 4.5 pM
MMP-1 >50 pM
MMP-7 >50 UM

Experimental Protocols

A key application of ARP-100 is in studying cancer cell invasion. The experimental workflow and key steps

from a cited study are as follows:
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Start: HT1080 Fibrosarcoma
Cell Invasion Assay

l

Plate HT1080 cells
on Matrigel-coated surface
in complete medium

l

Incubate for 24 hours
to allow cell attachment

l

Add ARP-100
(Working Concentration: 50 nM)
Incubate for 1 hour

l

Observe and quantify
invasive elongations
under microscope

Result: Significant reduction

in total number of
invasive elongations

Click to download full resolution via product page

Key aspects of this experimental protocol include:

e Cell Line: The protocol uses HT1080 human fibrosarcoma cells, a standard model for invasion

studies [2].

¢ Invasion Substrate: Cells are plated on Matrigel, a reconstituted basement membrane matrix that

simulates the physiological barrier cells must degrade to invade [1] [4].
o Treatment: After cell attachment, ARP-100 is applied at a concentration of 50 nM [2].

e Outcome Measurement: The anti-invasive effect is quantified by counting the reduction in "invasive

elongations," the protrusions formed by cells as they invade through the Matrigel [1] [2].
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Practical Usage in Research

For laboratory use, here are key handling and preparation details:

e Solubility: ARP-100 is typically dissolved in DMSO to create stock solutions (e.g., 10-100 mM) [1]
[3].

e Storage: As a solid powder, it should be stored at -20°C; prepared DMSO stock solutions should be
stored at -80°C [1] [4].

¢ In Vitro Formulation: A common formulation for cellular assays is 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. ARP-100 | MMP-2 Inhibitor [medchemexpress.com]

2. ARP 100 | MMP inhibitor | Mechanism | Concentration [selleckchem.com]
3. ARP 100 | Synthetic Metalloprotease Inhibitors [rndsystems.com]

4. ARP-100 | MMP [targetmol.com]

To cite this document: Smolecule. [Biochemical Profile of ARP-100]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b519372#what-is-arp-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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